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Compound of Interest

Compound Name: IDO-IN-18

Cat. No.: B3859064

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper storage, handling, and use of
IDO-IN-18, a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1). Adherence to these
guidelines is crucial for maintaining the integrity of the compound and ensuring accurate and
reproducible experimental results.

Product Information

Identifier Value

Product Name IDO-IN-18

Synonyms Compound 14

Target Indoleamine 2,3-Dioxygenase 1 (IDO1)
Molecular Formula C10HsN202S

Molecular Weight 220.25 g/mol

Storage Conditions

Proper storage of IDO-IN-18 is critical to prevent degradation and maintain its biological
activity. The recommended storage conditions for both the powder form and prepared stock
solutions are summarized below.
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IDO-IN-18 Powder

Storage Temperature Storage Duration Notes
Recommended for long-term
-20°C 3 years
storage.
4°C 2 years Suitable for short-term storage.
IDO-IN-18 Stock Solutions
Storage Temperature Storage Duration Notes

Recommended for long-term
-80°C 6 months storage of dissolved

compound.

Suitable for short-term storage
-20°C 1 month )
of dissolved compound.

Safety and Handling

While a specific Safety Data Sheet (SDS) for IDO-IN-18 should be consulted, general
laboratory safety precautions for handling chemical compounds should be followed.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling IDO-IN-18 powder or
solutions.

o Ventilation: Handle the powder in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.

o Spills: In case of a spill, avoid generating dust. Carefully sweep up the solid material or
absorb the solution with an inert material and place it in a sealed container for proper
disposal.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Solubility and Solution Preparation
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IDO-IN-18 exhibits solubility in various organic solvents. The choice of solvent will depend on
the specific experimental requirements. It is important to note that sonication and warming may
be necessary to achieve complete dissolution.

olubili

Solvent Solubility Notes

Requires sonication. Use
DMSO = 250 mg/mL (560.05 mM) newly opened, anhydrous
DMSO as it is hygroscopic.

Requires sonication, warming,

DMSO 16.67 mg/mL (75.69 mM) )
and heating to 60°C.

Experimental Protocols

e Weighing: Accurately weigh the desired amount of IDO-IN-18 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 2.2025 mg of the powder.

¢ Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For 1 mL of a
10 mM solution, add 1 mL of DMSO.

¢ Solubilization: Vortex the solution and use an ultrasonic bath to ensure complete dissolution.
Gentle warming (up to 60°C) can be applied if necessary.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C for short-term or -80°C for long-term storage.

The following protocols describe the preparation of IDO-IN-18 formulations suitable for
administration in animal models.

Formulation A:

e Add solvents in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
Saline.

e The resulting solubility is = 2.08 mg/mL (4.66 mM), yielding a clear solution.
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Formulation B:
e Add solvents in the following order: 10% DMSO and 90% (20% SBE-3-CD in Saline).

e The solubility is 2.08 mg/mL (4.66 mM). This method requires sonication to achieve a clear
solution.

Formulation C:
e Add solvents in the following order: 10% DMSO and 90% Corn Oil.

e The resulting solubility is = 2.08 mg/mL (4.66 mM), yielding a clear solution.

Signaling Pathway and Experimental Workflow
IDO1 Signaling Pathway

IDO1 is a key enzyme in the kynurenine pathway, which is involved in tryptophan metabolism.
In the tumor microenvironment, the upregulation of IDO1 leads to the depletion of tryptophan
and the accumulation of kynurenine. This has an immunosuppressive effect by inhibiting the
proliferation and function of effector T cells and promoting the activity of regulatory T cells. IDO-
IN-18 acts as an inhibitor of IDO1, thereby blocking this immunosuppressive pathway.
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 To cite this document: BenchChem. [Application Notes and Protocols for IDO-IN-18 Powder].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3859064#proper-storage-conditions-for-ido-in-18-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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